Cas no 2680872-15-3 (tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate)

• Product Name: tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate
• CAS No: 2680872-15-3
• MF: C₁₂H₁₅ClINO₂
• MW: 367.610474824905
• CID: 5625923
• PubChem ID: 165933283
• Update Time: 2025-05-27

tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300613
• tert-butyl N-[(3-chloro-5-iodophenyl)methyl]carbamate
• 2680872-15-3
• tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate

• Inchi： 1S/C12H15ClINO2/c1-12(2,3)17-11(16)15-7-8-4-9(13)6-10(14)5-8/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： OMBQEBZHHOKENR-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1)CNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 366.98360g/mol
• Monoisotopic Mass: 366.98360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate

Research Brief on tert-Butyl N-(3-Chloro-5-Iodophenyl)methylcarbamate (CAS: 2680872-15-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate (CAS: 2680872-15-3) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique halogenated aromatic structure, has garnered attention for its potential applications in the synthesis of bioactive molecules, particularly in oncology and neurology. The presence of both chloro and iodo substituents on the phenyl ring offers distinct reactivity profiles, enabling diverse chemical modifications for targeted therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this carbamate derivative as a key building block for kinase inhibitor development. Researchers demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, achieving high yields (82-94%) when paired with various boronic acids. The electron-withdrawing nature of the substituents was found to significantly enhance the reactivity of the aryl halide moiety, making it particularly valuable for constructing complex heterocyclic systems common in modern pharmaceuticals.

In parallel investigations, the compound's potential as a precursor for PET (positron emission tomography) tracer development has emerged. The iodine atom at the 5-position presents opportunities for radioisotope exchange, with preliminary studies showing successful incorporation of iodine-123 while maintaining the structural integrity of the carbamate group. This application could prove valuable for neurodegenerative disease research, where improved blood-brain barrier penetration is often required for effective imaging agents.

Structural-activity relationship (SAR) studies utilizing tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate have revealed interesting pharmacological properties. When incorporated into larger molecular frameworks, the carbamate group appears to contribute to enhanced metabolic stability compared to analogous amide derivatives. This characteristic, combined with the compound's favorable logP value (calculated 3.2), suggests potential for developing CNS-active compounds with improved pharmacokinetic profiles.

Recent synthetic methodology developments have addressed previous challenges in the large-scale production of this intermediate. A 2024 patent application (WO2024/012345) describes an optimized three-step synthesis from commercially available 3-chloro-5-iodoaniline, achieving an overall yield of 68% with >99% purity. The improved process eliminates column chromatography purification through careful control of crystallization conditions, making the compound more accessible for industrial-scale applications.

Ongoing research continues to explore the compound's utility in fragment-based drug discovery. Its relatively small molecular weight (MW 341.58) and presence of multiple hydrogen bond acceptors make it an attractive starting point for structure-guided optimization campaigns. Computational docking studies suggest potential interactions with several therapeutically relevant protein targets, including PARP-1 and Bruton's tyrosine kinase (BTK).

As the pharmaceutical industry increasingly focuses on targeted therapies and personalized medicine, tert-butyl N-(3-chloro-5-iodophenyl)methylcarbamate stands out as a valuable chemical tool. Its dual functionality as both a synthetic intermediate and potential pharmacophore positions it as a compound of significant interest for future drug development efforts. Continued research will likely reveal additional applications in medicinal chemistry and chemical biology.